Cas no 1620494-71-4 (2-(Dichloromethyl)Quinoxaline)

• Product Name: 2-(Dichloromethyl)Quinoxaline
• CAS No: 1620494-71-4
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 5687127
• PubChem ID: 90681054
• Update Time: 2024-03-01

2-(Dichloromethyl)Quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(dichloromethyl)quinoxaline
• 1620494-71-4
• CHEMBL3287984
• Quinoxaline, 2-(dichloromethyl)-
• 2-(Dichloromethyl)Quinoxaline

• Inchi： 1S/C9H6Cl2N2/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-5,9H
• InChI Key： ZPYQXWRJQZRBRP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=CC=1C(Cl)Cl

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±37.0 °C(Predicted)
• pka: -1.50±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines